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Introduction

Guanosine 5'-monophosphate synthetase (GMPS), also known as GMP synthase, is a crucial
enzyme in the de novo biosynthesis of purine nucleotides.[1] It catalyzes the final step in the
production of guanosine monophosphate (GMP) from xanthosine monophosphate (XMP).
Beyond its primary metabolic role, GMPS has been identified to have "moonlighting” functions,
including involvement in the stabilization of the tumor suppressor p53 and interaction with the
ubiquitin-specific protease 7 (USP7), highlighting its potential as a therapeutic target. This
document provides a detailed protocol for the expression of recombinant human GMPS
(hGMPS) in an Escherichia coli expression system and its subsequent purification, yielding a
high-purity protein suitable for downstream applications such as structural studies, enzymatic
assays, and drug screening.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the expression and
purification of recombinant human GMPS with an N-terminal His-tag.
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Parameter

Value

Notes

Protein Name

Recombinant Human GMP
Synthetase (hGMPS)

Amino Acid Sequence

MGSSHHHHHHSSGLVPRGS
HMGSHMALCNG... (full

sequence appended)

Includes an N-terminal His-tag

for purification.[1]

Theoretical Molecular Weight

~79.2 kDa

Based on the full-length
protein with a 24-amino acid N-

terminal His-tag.[1]

Expression System

E. coli BL21(DE3)

A common and effective strain
for recombinant protein

expression.

As determined by SDS-PAGE

Purity >90% )

analysis.[1]

Yield can vary depending on
Typical Yield 5-10 mg/L of culture optimization of expression

conditions.

Storage Buffer

20 mM Tris-HCI (pH 8.0), 150
mM NaCl, 1 mM DTT, 10%
glycerol

A standard buffer for

maintaining protein stability.

Storage Conditions

Aliguot and store at -80°C.
Avoid repeated freeze-thaw

cycles.

For long-term storage. Can be
stored at 4°C for short periods
(1-2 weeks).

Signaling Pathway and Experimental Workflow
GMPS in Purine Biosynthesis and p53 Regulation

GMPS plays a pivotal role in the de novo purine biosynthesis pathway, converting XMP to
GMP. Additionally, it has been shown to be involved in cellular stress responses through its
interaction with the p53 tumor suppressor pathway. Under certain stress conditions, GMPS can
translocate to the nucleus and contribute to the stabilization of p53. This interaction is thought
to be mediated through the deubiquitinase USP7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1217738#recombinant-human-gmps-
protein-expression-and-purification-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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